Cas no 51272-66-3 (6,7-dioxabicyclo[3.2.1]octane)

• Product Name: 6,7-dioxabicyclo[3.2.1]octane
• CAS No: 51272-66-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1572143
• PubChem ID: 142833
• Update Time: 2025-04-21

6,7-dioxabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 6,7-dioxabicyclo[3.2.1]octane
• 6,7-Dioxabicyclo(3.2.1)octane
• DTXSID20965561
• 51272-66-3

• Inchi： 1S/C6H10O2/c1-2-5-4-6(3-1)8-7-5/h5-6H,1-4H2
• InChI Key： CGPRNHALWNCCJE-UHFFFAOYSA-N
• SMILES： O1C2CCCC(C2)O1

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,2-dioxolanes